Cas no 1176076-84-8 (2-[(2-Methoxy-5-methylphenyl)amino]-1,3-thiazole-4-carboxylic acid)

• Product Name: 2-[(2-Methoxy-5-methylphenyl)amino]-1,3-thiazole-4-carboxylic acid
• CAS No: 1176076-84-8
• MF: C₁₂H₁₂N₂O₃S
• MW: 264.300281524658
• CID: 5734596
• PubChem ID: 51664179
• Update Time: 2023-11-02

2-[(2-Methoxy-5-methylphenyl)amino]-1,3-thiazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-[(2-methoxy-5-methylphenyl)amino]-1,3-thiazole-4-carboxylic acid
• AKOS015957813
• 1176076-84-8
• 2-[(2-methoxy-5-methylphenyl)amino]-1,3-thiazole-4-carboxylicacid
• F2145-0470
• EN300-237523
• 4-Thiazolecarboxylic acid, 2-[(2-methoxy-5-methylphenyl)amino]-
• 2-[(2-Methoxy-5-methylphenyl)amino]-1,3-thiazole-4-carboxylic acid

• Inchi： 1S/C12H12N2O3S/c1-7-3-4-10(17-2)8(5-7)13-12-14-9(6-18-12)11(15)16/h3-6H,1-2H3,(H,13,14)(H,15,16)
• InChI Key： QEZXCJCWQSJVRO-UHFFFAOYSA-N
• SMILES： S1C=C(C(=O)O)N=C1NC1C=C(C)C=CC=1OC

Computed Properties

• Exact Mass: 264.05686342g/mol
• Monoisotopic Mass: 264.05686342g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 99.7Ų

Experimental Properties

• Density: 1.383±0.06 g/cm3(Predicted)
• Boiling Point: 468.6±55.0 °C(Predicted)
• pka: 1.15±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxyanilines
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines Methoxyanilines